Cas no 923244-89-7 (4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 923244-89-7
• MF: C₂₃H₂₄N₄O₃S
• MW: 436.526663780212
• CID: 6305574
• PubChem ID: 18568526
• Update Time: 2025-06-13

4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• AKOS004952387
• 4-butoxy-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzenesulfonamide
• 4-butoxy-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzene-1-sulfonamide
• 923244-89-7
• 4-butoxy-N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzenesulfonamide
• F2206-0289

• Inchi： 1S/C23H24N4O3S/c1-3-4-15-30-20-9-11-21(12-10-20)31(28,29)26-19-7-5-18(6-8-19)22-16-27-14-13-17(2)24-23(27)25-22/h5-14,16,26H,3-4,15H2,1-2H3
• InChI Key： GGSWJDJFXAQZST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCCC)(NC1C=CC(=CC=1)C1=CN2C=CC(C)=NC2=N1)(=O)=O

Computed Properties

• Exact Mass: 436.15691181g/mol
• Monoisotopic Mass: 436.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide

Introduction to 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 923244-89-7) and Its Emerging Applications in Chemical Biology

The compound 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 923244-89-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a benzene-1-sulfonamide moiety linked to a butoxy group and a phenyl ring substituted with a 7-methylimidazo[1,2-a]pyrimidin-2-yl group, make it a promising candidate for further exploration in drug discovery and molecular interactions.

In recent years, the development of small molecules with intricate scaffolds has gained considerable attention due to their ability to modulate biological pathways with high specificity. The presence of the 7-methylimidazo[1,2-a]pyrimidin-2-yl moiety in this compound is particularly noteworthy, as imidazopyrimidine derivatives have been extensively studied for their pharmacological properties. These heterocyclic systems are known to exhibit diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects, making them valuable scaffolds for medicinal chemistry.

The benzene-1-sulfonamide group in the molecular structure of this compound contributes to its solubility and bioavailability, which are critical factors in drug design. Sulfonamides are well-documented for their role as bioisosteres and have been incorporated into numerous drugs due to their ability to enhance binding affinity and metabolic stability. The butoxy substituent further influences the compound's physicochemical properties, potentially affecting its pharmacokinetic behavior and interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to identify novel bioactive molecules more efficiently. The structural complexity of 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide aligns well with current trends in drug discovery, where multi-target interactions are increasingly being explored. This compound's potential to interact with multiple protein receptors or enzymes simultaneously could lead to the development of synergistic therapeutic strategies.

One of the most exciting aspects of this molecule is its potential application in targeting kinases and other enzymes involved in cancer progression. Kinase inhibitors have revolutionized cancer therapy over the past decade, and the search for new inhibitors continues to be a major focus in pharmaceutical research. The 7-methylimidazo[1,2-a]pyrimidin-2-yl moiety is particularly relevant here, as imidazopyrimidine-based kinase inhibitors have shown promise in preclinical studies. For instance, derivatives of this scaffold have been reported to inhibit tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key drivers of tumor growth and angiogenesis.

Moreover, the sulfonamide group has been recognized for its ability to modulate enzyme activity through hydrogen bonding interactions. This feature could be exploited to enhance the binding affinity of 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide towards its target proteins. In addition, the butoxy substituent may contribute to steric hindrance or hydrophobic interactions, further fine-tuning the compound's binding properties.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Small molecules that can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines or enzymes have significant therapeutic potential. The structural features of 4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide suggest that it could interact with inflammatory mediators such as COX (cyclooxygenase) or LOX (lipoxygenase), thereby reducing inflammation.

In conclusion,4-butoxy-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 923244-89-7) is a structurally complex molecule with multifaceted applications in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery efforts aimed at targeting kinases, inflammatory pathways, and other critical biological processes. As research continues to uncover new therapeutic targets and mechanisms,this compound holds great potential for contributing to the development of novel therapeutic agents that could improve patient outcomes across various diseases.